(4-(Benzyloxy)-3-nitrophenyl)methanol

• IUPAC Name: (3-nitro-4-phenylmethoxyphenyl)methanol
• InChI: InChI=1S/C14H13NO4/c16-9-12-6-7-14(13(8-12)15(17)18)19-10-11-4-2-1-3-5-11/h1-8,16H,9-10H2
• InChI Key: OSTBLDHANBUNQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)CO)[N+](=O)[O-]
• Molecular Formula: C14H13NO4
• DSSTOX Substance ID: DTXSID90545430
• Molecular Weight: 259.26 g/mol
• CAS RN: 104102-92-3

Description

“(4-(Benzyloxy)-3-nitrophenyl)methanol” is a compound that contains a benzene ring, a nitro group (-NO2), a benzyloxy group (Ph-CH2-O-), and a methanol group (-CH2OH). The presence of these functional groups suggests that this compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of “(4-(Benzyloxy)-3-nitrophenyl)methanol” would likely show conjugation between the benzene ring and the nitro group, which could result in interesting optical properties. The benzyloxy and methanol groups may also participate in hydrogen bonding.

Chemical Reactions Analysis

The nitro group is electron-withdrawing, which means it could potentially make the benzene ring more susceptible to electrophilic aromatic substitution. The benzyloxy and methanol groups could potentially be involved in nucleophilic substitution or elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the presence of the functional groups. It’s likely that this compound would have a relatively high boiling point due to the presence of the benzene ring and the potential for hydrogen bonding.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action for this compound. If it’s being used as a drug, the nitro group could potentially be reduced in the body to form reactive species. If it’s being used in a material, the conjugation and potential hydrogen bonding could impact the material’s properties.

Safety and Hazards

As with any chemical compound, handling “(4-(Benzyloxy)-3-nitrophenyl)methanol” would require appropriate safety measures. This would likely include wearing personal protective equipment and avoiding ingestion or inhalation.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it’s being studied for use as a drug, future research could involve studying its pharmacokinetics and pharmacodynamics. If it’s being studied for use in a material, future research could involve studying its physical properties and how they can be manipulated.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Under ice cooling, 75.7 g of sodium borohydride is introduced within one hour into 128.0 g of 4-benzyloxy-3-nitrobenzaldehyde in 4.2 l of methanol. After 1.5 hours of agitation at room temperature, 1.1 l of 2N HCl is added dropwise. The isolated reaction product is recrystallized from a mixture of 680 ml of diisopropyl ether and 170 ml of isopropanol, thus obtaining 103.0 g of 4-benzyloxy-3-nitrobenzyl alcohol, mp 76°-77° C.